N,N-diethyl-3-(1-piperidinylcarbonyl)benzenesulfonamide

• IUPAC Name: N,N-diethyl-3-(piperidine-1-carbonyl)benzenesulfonamide
• InChI: InChI=1S/C16H24N2O3S/c1-3-18(4-2)22(20,21)15-10-8-9-14(13-15)16(19)17-11-6-5-7-12-17/h8-10,13H,3-7,11-12H2,1-2H3
• InChI Key: RTCVWMSLVKNUJN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC=CC(=C1)C(=O)N2CCCCC2
• Molecular Formula: C16H24N2O3S
• Molecular Weight: 324.4 g/mol

Description

N,N-diethyl-3-(1-piperidinylcarbonyl)benzenesulfonamide, also known as DPC or SDZ DPC, is a chemical compound that has been extensively studied in scientific research for its potential applications in various fields. DPC is a sulfonamide derivative that has been synthesized using a specific method and has been found to exhibit unique biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N,N-diethyl-3-(1-piperidinylcarbonyl)benzenesulfonamide involves its interaction with specific targets in the body, such as ion channels and receptors. N,N-diethyl-3-(1-piperidinylcarbonyl)benzenesulfonamide has been found to block the activity of certain ion channels, such as voltage-gated sodium channels, which are involved in the generation and propagation of action potentials in neurons. N,N-diethyl-3-(1-piperidinylcarbonyl)benzenesulfonamide has also been shown to modulate the activity of certain receptors, such as the GABA-A receptor, which is involved in the regulation of neuronal excitability.
Biochemical and Physiological Effects:
N,N-diethyl-3-(1-piperidinylcarbonyl)benzenesulfonamide has been found to exhibit unique biochemical and physiological effects, including its ability to modulate ion channel and receptor activity, as well as its potential therapeutic effects in certain diseases. N,N-diethyl-3-(1-piperidinylcarbonyl)benzenesulfonamide has been shown to have anticonvulsant and analgesic effects, which may be due to its ability to modulate neuronal excitability and synaptic transmission. N,N-diethyl-3-(1-piperidinylcarbonyl)benzenesulfonamide has also been found to have anti-inflammatory effects, which may be due to its ability to inhibit the activity of certain enzymes involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

N,N-diethyl-3-(1-piperidinylcarbonyl)benzenesulfonamide has several advantages for use in lab experiments, including its ability to modulate ion channel and receptor activity, as well as its potential therapeutic effects in certain diseases. However, there are also limitations to its use, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on N,N-diethyl-3-(1-piperidinylcarbonyl)benzenesulfonamide, including its potential therapeutic applications in various diseases, as well as its use as a tool for studying the structure and function of certain proteins and enzymes. Further research is also needed to fully understand its mechanism of action and to develop safer and more effective derivatives of N,N-diethyl-3-(1-piperidinylcarbonyl)benzenesulfonamide.

Synthesis Methods

The synthesis of N,N-diethyl-3-(1-piperidinylcarbonyl)benzenesulfonamide involves the reaction of 3-(1-piperidinylcarbonyl)benzenesulfonyl chloride with diethylamine in the presence of a base such as triethylamine. The resulting product is a white crystalline powder that is soluble in organic solvents and has a melting point of approximately 140°C.

Scientific Research Applications

N,N-diethyl-3-(1-piperidinylcarbonyl)benzenesulfonamide has been studied for its potential applications in various scientific fields, including neuroscience, pharmacology, and biochemistry. In neuroscience, N,N-diethyl-3-(1-piperidinylcarbonyl)benzenesulfonamide has been found to modulate the activity of certain ion channels and receptors, which can affect neuronal excitability and synaptic transmission. In pharmacology, N,N-diethyl-3-(1-piperidinylcarbonyl)benzenesulfonamide has been shown to have potential as a therapeutic agent for the treatment of various diseases, including epilepsy and neuropathic pain. In biochemistry, N,N-diethyl-3-(1-piperidinylcarbonyl)benzenesulfonamide has been used as a tool to study the structure and function of certain proteins and enzymes.